molecular formula C23H20F2N6O3 B2758330 7-(4-fluorophenyl)-2-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethyl)-[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,7H)-dione CAS No. 946213-86-1

7-(4-fluorophenyl)-2-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethyl)-[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,7H)-dione

Cat. No. B2758330
CAS RN: 946213-86-1
M. Wt: 466.449
InChI Key: MUAIWDACLHUXBG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-(4-fluorophenyl)-2-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethyl)-[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,7H)-dione is a useful research compound. Its molecular formula is C23H20F2N6O3 and its molecular weight is 466.449. The purity is usually 95%.
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Scientific Research Applications

5-HT2 Antagonist Activity

A study by Watanabe et al. (1992) explored a series of bicyclic 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione derivatives, which included compounds structurally related to the chemical . These compounds exhibited 5-HT2 antagonist activity, which could have implications in various neurological and psychological disorders. Specifically, compound 7b showed potent 5-HT2 antagonist activity without alpha 1 antagonist activity in vivo, indicating its potential for selective therapeutic applications (Watanabe et al., 1992).

Herbicidal Applications

Li et al. (2005) conducted research on 1-phenyl-piperazine-2,6-diones, which are structurally similar to the chemical in focus. Their study highlighted the herbicidal activity of these compounds, suggesting potential agricultural applications. The compound 2-(4-Chloro-5-cyclo-pentyl-oxy-2-fluorophenyl)-tetrahydro-2H-pyrido-[1,2-a]-pyrazine-1,3-(4H,6H)-dione displayed significant herbicidal activity (Li et al., 2005).

Anticonvulsant Activity

Kelley et al. (1995) synthesized 8-amino-3-benzyl-1,2,4-triazolo[4,3-a] pyrazines, which are related to the queried chemical. These compounds were evaluated for their anticonvulsant activity against maximal electroshock-induced seizures in rats. Several of the synthesized compounds, including 3-(2-fluorobenzyl)-8-(methylamino) and 3-(2,6-difluorobenzyl)-8-(methylamino) congeners, showed potent anticonvulsant activity, suggesting potential therapeutic use in epilepsy or other seizure disorders (Kelley et al., 1995).

Antimicrobial and Antibacterial Agents

Solankee and Patel (2004) synthesized compounds including 2-Phenylamino-4-(3'-fluorophenylamino)-6-(4'-acetylphenyl-amino)-s-triazine, which bear resemblance to the chemical of interest. These compounds were screened for antibacterial activity, indicating their potential use as antibacterial agents (Solankee & Patel, 2004).

properties

IUPAC Name

7-(4-fluorophenyl)-2-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H20F2N6O3/c24-16-1-5-18(6-2-16)27-9-11-28(12-10-27)20(32)15-31-23(34)30-14-13-29(22(33)21(30)26-31)19-7-3-17(25)4-8-19/h1-8,13-14H,9-12,15H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MUAIWDACLHUXBG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1C2=CC=C(C=C2)F)C(=O)CN3C(=O)N4C=CN(C(=O)C4=N3)C5=CC=C(C=C5)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H20F2N6O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

466.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

7-(4-fluorophenyl)-2-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethyl)-[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,7H)-dione

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